Cas no 701288-31-5 (1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine
• CAS No: 701288-31-5
• MF: C₂₀H₂₃BrN₂O₃S
• MW: 451.37722325325
• CID: 5437023
• Update Time: 2025-06-13

1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-4-(mesitylsulfonyl)piperazine
• 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

• Inchi： 1S/C20H23BrN2O3S/c1-14-11-15(2)19(16(3)12-14)27(25,26)23-9-7-22(8-10-23)20(24)17-5-4-6-18(21)13-17/h4-6,11-13H,7-10H2,1-3H3
• InChI Key： GHEBFXOZZHQLHH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCN(CC1)C(=O)C1=CC=CC(Br)=C1)C1C(C)=CC(=CC=1C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine

Introduction to 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) and Its Emerging Applications in Chemical Biology

The compound 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structural framework, featuring a piperazine core conjugated with both a bromobenzoyl moiety and a trimethylbenzenesulfonyl group, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and its relevance to contemporary research trends.

The molecular structure of 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) is characterized by its rigidity and electronic diversity. The piperazine ring, known for its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors, serves as an ideal pharmacophore. The presence of the 3-bromobenzoyl group introduces a region of electrophilicity that can participate in further functionalization or direct interactions with nucleophiles in biological systems. Concurrently, the 2,4,6-trimethylbenzenesulfonyl moiety contributes significant lipophilicity and electronic modulation, enhancing solubility and membrane permeability—critical factors for drug-like properties.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating neurological pathways. Piperazine derivatives have been extensively studied for their potential as psychoactive agents due to their ability to interact with serotonin receptors and other neurotransmitter systems. The specific substitution pattern in 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) may confer selectivity for certain receptor subtypes, making it a promising candidate for therapeutic intervention in neurological disorders such as depression and anxiety.

In the realm of drug discovery, the utility of this compound extends beyond mere structural novelty. The bromine atom in the 3-bromobenzoyl group provides a handle for cross-coupling reactions—such as Suzuki or Buchwald-Hartwig couplings—which are pivotal in constructing complex molecular architectures. This reactivity enables medicinal chemists to rapidly diversify the compound library while maintaining the core pharmacophoric elements. Such strategies are particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds with optimized pharmacokinetic profiles.

The influence of the 2,4,6-trimethylbenzenesulfonyl group on the electronic properties of the molecule cannot be overstated. This aromatic sulfonamide moiety not only enhances hydrophobicity but also introduces a polar surface feature that can engage in favorable interactions with biological targets. In particular, sulfonamides are well-documented scaffolds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding affinity. By integrating this motif into the piperazine backbone of 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5), researchers may uncover novel mechanisms of action that could address unmet medical needs.

Emerging research suggests that this compound may exhibit inhibitory activity against specific enzymes implicated in inflammatory pathways. The combination of electrophilic and lipophilic regions creates an environment conducive to binding pockets on enzyme surfaces. For instance, preliminary computational studies indicate potential interactions with cyclooxygenase (COX) enzymes or lipoxygenases—key mediators of inflammation—without engaging off-target receptors known to cause adverse effects. Such selectivity is highly desirable in therapeutic development.

The synthesis of 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) presents an intriguing challenge that underscores its synthetic appeal. Traditional approaches involve multi-step sequences starting from commercially available precursors such as 3-bromoacetophenone and 2-methoxy-5-methylbenzenesulfonyl chloride—a testament to its accessibility despite its complexity. Recent methodological innovations have streamlined these processes through catalytic methods or microwave-assisted reactions, reducing reaction times while improving yields—a critical consideration for industrial-scale production.

The pharmacokinetic profile of this compound is another area ripe for exploration. While initial assessments suggest moderate solubility in aqueous media due to the sulfonamide group's polar nature, further optimization may enhance bioavailability through prodrug strategies or co-crystallization techniques. These approaches align with current trends toward personalized medicine by tailoring drug formulations to individual patient profiles.

Looking ahead, the future applications of 1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) are boundless within interdisciplinary research frameworks spanning chemistry and biology. Its unique structural attributes make it an excellent candidate for fragment-based drug design—a paradigm where small molecules serve as building blocks for larger lead compounds via iterative optimization cycles.

In conclusion,1-(3-bromobenzoyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine (CAS No. 701288-31-5) exemplifies how thoughtful molecular design can yield compounds with significant therapeutic potential while remaining amenable to synthetic manipulation and functionalization efforts by researchers worldwide.